Cas no 1344900-29-3 (7-Fluoro-5-trifluoromethyl-benzofuran-3-one)

• Product Name: 7-Fluoro-5-trifluoromethyl-benzofuran-3-one
• CAS No: 1344900-29-3
• MF: C₉H₄F₄O₂
• MW: 220.120476722717
• MDL: MFCD21361037
• CID: 5306145
• Update Time: 2025-06-10

7-Fluoro-5-trifluoromethyl-benzofuran-3-one Chemical and Physical Properties

Names and Identifiers

• 7-Fluoro-5-trifluoromethyl-benzofuran-3-one

• MDL： MFCD21361037
• Inchi： 1S/C9H4F4O2/c10-6-2-4(9(11,12)13)1-5-7(14)3-15-8(5)6/h1-2H,3H2
• InChI Key： LWUKRMGEBAJKQL-UHFFFAOYSA-N
• SMILES： O=C1COC2=C(C=C(C(F)(F)F)C=C12)F

Additional information on 7-Fluoro-5-trifluoromethyl-benzofuran-3-one

Introduction to 7-Fluoro-5-trifluoromethyl-benzofuran-3-one (CAS No. 1344900-29-3)

7-Fluoro-5-trifluoromethyl-benzofuran-3-one, identified by its Chemical Abstracts Service (CAS) number 1344900-29-3, is a significant compound in the realm of organic chemistry and pharmaceutical research. This heterocyclic molecule, featuring a benzofuran core with fluorine and trifluoromethyl substituents, has garnered attention due to its versatile structural framework and potential applications in drug discovery and material science.

The molecular structure of 7-Fluoro-5-trifluoromethyl-benzofuran-3-one consists of a benzene ring fused with a furan ring, with fluorine and trifluoromethyl groups strategically positioned at the 7th and 5th positions, respectively. The presence of these halogenated substituents enhances the compound's reactivity and electronic properties, making it a valuable intermediate in synthetic chemistry. The trifluoromethyl group, in particular, is known for its ability to modulate metabolic stability and binding affinity in biological systems.

In recent years, the pharmaceutical industry has shown increasing interest in fluorinated aromatic compounds due to their improved pharmacokinetic profiles. Studies have demonstrated that the introduction of fluorine atoms can lead to enhanced binding interactions with biological targets, increased metabolic stability, and reduced susceptibility to degradation. These attributes make 7-Fluoro-5-trifluoromethyl-benzofuran-3-one a promising candidate for further exploration in medicinal chemistry.

One of the most compelling aspects of 7-Fluoro-5-trifluoromethyl-benzofuran-3-one is its potential as a building block for more complex pharmacophores. Researchers have leveraged its structural features to develop novel compounds with therapeutic potential. For instance, derivatives of this molecule have been investigated for their antimicrobial and anti-inflammatory properties. The fluorine and trifluoromethyl groups contribute to the compound's lipophilicity, which is often crucial for membrane permeability and target binding.

The synthesis of 7-Fluoro-5-trifluoromethyl-benzofuran-3-one involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps typically include functional group transformations such as halogenation, condensation reactions, and cyclization processes. The use of advanced catalytic systems has further optimized these synthetic routes, enabling higher yields and purities. These advancements underscore the importance of innovative synthetic strategies in accessing structurally complex molecules like this one.

Electrochemical studies on 7-Fluoro-5-trifluoromethyl-benzofuran-3-one have also provided valuable insights into its electronic properties. The presence of electron-withdrawing groups such as the trifluoromethyl moiety influences the molecule's redox behavior, making it a candidate for applications in organic electronics. For example, its derivatives have been explored as components in organic light-emitting diodes (OLEDs) and photovoltaic cells due to their ability to participate in charge transfer processes.

The role of computational chemistry in understanding the behavior of 7-Fluoro-5-trifluoromethyl-benzofuran-3-one cannot be overstated. Molecular modeling techniques have enabled researchers to predict its interactions with biological targets with remarkable accuracy. These predictions are crucial for designing experiments aimed at optimizing drug-like properties. By integrating experimental data with computational insights, scientists can accelerate the discovery process significantly.

In conclusion, 7-Fluoro-5-trifluoromethyl-benzofuran-3-one (CAS No. 1344900-29-3) represents a fascinating compound with broad applications across multiple disciplines. Its unique structural features make it an excellent candidate for further research in pharmaceuticals, materials science, and electrochemistry. As our understanding of molecular interactions continues to evolve, compounds like this one will undoubtedly play a pivotal role in shaping the future of chemical innovation.